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Compound of Interest

Compound Name: Tricosanoyl ethanolamide

Cat. No.: B032217 Get Quote

For researchers, scientists, and drug development professionals working with Tricosanoyl
ethanolamide, ensuring safe and efficient laboratory practices is paramount. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure research environment. While Tricosanoyl ethanolamide is

not classified as a hazardous substance according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS), adherence to standard laboratory safety

protocols is crucial.

Essential Safety & Handling Information
Chemical and Physical Properties:
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Property Value

Synonym N-(2-hydroxyethyl)-tricosanamide

CAS Number 171022-15-4

Molecular Formula C25H51NO2

Formula Weight 397.7 g/mol

Appearance Crystalline solid

Solubility Soluble in Chloroform (1 mg/ml)

Storage -20°C

Stability ≥ 2 years at -20°C

Hazard Identification and Personal Protective Equipment (PPE):

According to the Safety Data Sheet (SDS), Tricosanoyl ethanolamide is not classified as

hazardous. However, as a matter of good laboratory practice, the following personal protective

equipment should be worn when handling the compound.

Hazard Recommended PPE

Eye Contact Safety glasses with side shields or goggles.

Skin Contact Standard laboratory gloves (e.g., nitrile).

Inhalation

Not considered an inhalation hazard in its solid

form. If creating aerosols or working with

solutions, a fume hood is recommended.

Ingestion Do not eat, drink, or smoke in laboratory areas.

Procedural Guidance for Handling and Disposal
Step-by-Step Handling Procedure:
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Preparation: Before handling, ensure you have read and understood the Safety Data Sheet.

Prepare your workspace in a well-ventilated area, preferably within a fume hood if working

with solutions.

Personal Protective Equipment: Don the appropriate PPE, including safety glasses and

gloves.

Weighing (Solid Form): As a crystalline solid, care should be taken to avoid generating dust.

Use a micro-spatula to handle the solid and weigh it in a tared, sealed container.

Solution Preparation: To prepare a solution, slowly add the weighed Tricosanoyl
ethanolamide to the solvent (e.g., chloroform) while stirring to ensure it fully dissolves. This

should be performed in a fume hood.

Storage of Solutions: Store prepared solutions at -20°C in tightly sealed containers to

maintain stability.

Post-Handling: After handling, wash hands thoroughly. Clean all equipment and the work

area to prevent cross-contamination.

Accidental Release Measures:

In the event of a small spill, mechanically pick up the solid material and place it in a suitable

container for disposal. For solutions, absorb the spill with an inert material (e.g., vermiculite,

sand) and place it in a sealed container for disposal. Ensure the area is well-ventilated during

cleanup.

Disposal Plan:

While Tricosanoyl ethanolamide is not classified as hazardous waste, it should be disposed

of in accordance with local, state, and federal regulations for chemical waste.

Solid Waste: Collect solid Tricosanoyl ethanolamide waste in a clearly labeled, sealed

container.

Liquid Waste: Collect solutions of Tricosanoyl ethanolamide in a designated, labeled waste

container for chemical solvents. Do not pour down the drain.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b032217?utm_src=pdf-body
https://www.benchchem.com/product/b032217?utm_src=pdf-body
https://www.benchchem.com/product/b032217?utm_src=pdf-body
https://www.benchchem.com/product/b032217?utm_src=pdf-body
https://www.benchchem.com/product/b032217?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contaminated Materials: Any materials contaminated with Tricosanoyl ethanolamide, such

as gloves or absorbent pads, should be placed in a sealed bag and disposed of as chemical

waste.

Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for the pickup and disposal of the chemical waste.

Experimental Workflow Visualization
The following diagram illustrates a general workflow for handling Tricosanoyl ethanolamide in

a laboratory setting, from preparation to disposal.
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To cite this document: BenchChem. [Navigating the Safe Handling of Tricosanoyl
Ethanolamide: A Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032217#personal-protective-equipment-for-handling-
tricosanoyl-ethanolamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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